Cas no 1245464-86-1 (1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide)

• Product Name: 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide
• CAS No: 1245464-86-1
• MF: C₈H₇BrN₄O
• MW: 255.071379899979
• CID: 2115268
• Update Time: 2025-06-14

1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-indazole-4-carbohydrazide
• 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide
• UPBGCICNZXGZEU-UHFFFAOYSA-N
• 1h-indazole-4-carboxylic acid,6-bromo-,hydrazide

• Inchi： 1S/C8H7BrN4O/c9-4-1-5(8(14)12-10)6-3-11-13-7(6)2-4/h1-3H,10H2,(H,11,13)(H,12,14)
• InChI Key： UPBGCICNZXGZEU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NN)=O)C2C=NNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Topological Polar Surface Area: 83.8

Additional information on 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide

Comprehensive Overview of 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide (CAS No. 1245464-86-1)

The compound 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide (CAS No. 1245464-86-1) is a specialized indazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 6-bromo substitution and a hydrazide functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide has surged, driven by advancements in precision medicine and cancer therapeutics. The 6-bromo moiety enhances the compound's reactivity, enabling its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal for creating biaryl structures, which are common in FDA-approved drugs. Additionally, the hydrazide group offers versatility in forming hydrazones and acylhydrazones, expanding its utility in medicinal chemistry.

The compound's role in neurodegenerative disease research has also garnered attention. Studies suggest that indazole derivatives may modulate oxidative stress pathways, a hot topic in Alzheimer's and Parkinson's disease research. Users searching for "indazole-based neuroprotectants" or "6-bromo indazole applications" will find this compound particularly relevant. Its potential to inhibit protein aggregation aligns with current trends in disease-modifying therapies.

From a synthetic perspective, 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide is often explored in green chemistry applications. Researchers are optimizing its synthesis using catalytic methods to reduce waste and improve yields—a priority for industries focused on sustainable manufacturing. This aligns with popular search queries like "eco-friendly heterocycle synthesis" and "catalysis in indazole chemistry."

In agrochemicals, the compound's brominated indazole core shows promise in developing next-generation pesticides with lower environmental impact. Its mechanism may involve disrupting insect molting hormones, a growing area of interest due to concerns over pesticide resistance. This connects to trending searches such as "bromo-indazole agrochemicals" and "sustainable crop protection."

Analytical characterization of CAS No. 1245464-86-1 typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's chromatographic behavior and fragmentation patterns are well-documented, aiding in its identification in complex matrices.

As the pharmaceutical industry shifts toward fragment-based drug design, 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide serves as a critical molecular scaffold. Its balanced lipophilicity (LogP ~2.5) and hydrogen bonding capacity make it suitable for optimizing drug-like properties. These features resonate with search trends like "indazole pharmacokinetics" and "small molecule drug discovery."

In conclusion, 1H-Indazole-4-carboxylic acid, 6-bromo-, hydrazide (CAS No. 1245464-86-1) represents a multifaceted tool for researchers addressing challenges in drug development, neuroscience, and sustainable chemistry. Its structural features and diverse applications position it at the intersection of multiple cutting-edge scientific fields, answering the growing demand for specialized heterocyclic building blocks.